Cas no 2094418-17-2 (2-2-(6-imino-6,9-dihydro-3H-purin-9-yl)-N-methylacetamidoacetamide)
2-2-(6-imino-6,9-dihydro-3H-purin-9-yl)-N-methylacetamidoacetamide Chemical and Physical Properties
Names and Identifiers
-
- 9H-Purine-9-acetamide, 6-amino-N-(2-amino-2-oxoethyl)-N-methyl-
- 2-2-(6-imino-6,9-dihydro-3H-purin-9-yl)-N-methylacetamidoacetamide
-
- Inchi: 1S/C10H13N7O2/c1-16(2-6(11)18)7(19)3-17-5-15-8-9(12)13-4-14-10(8)17/h4-5H,2-3H2,1H3,(H2,11,18)(H2,12,13,14)
- InChI Key: WJHBHFODZXCMMO-UHFFFAOYSA-N
- SMILES: N1C2C(=NC=NC=2N)N(CC(N(CC(N)=O)C)=O)C=1
2-2-(6-imino-6,9-dihydro-3H-purin-9-yl)-N-methylacetamidoacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-316126-1.0g |
2-[2-(6-imino-6,9-dihydro-3H-purin-9-yl)-N-methylacetamido]acetamide |
2094418-17-2 | 1.0g |
$0.0 | 2023-02-24 | ||
| Enamine | EN300-316126-1g |
2-[2-(6-imino-6,9-dihydro-3H-purin-9-yl)-N-methylacetamido]acetamide |
2094418-17-2 | 1g |
$0.0 | 2023-09-05 |
2-2-(6-imino-6,9-dihydro-3H-purin-9-yl)-N-methylacetamidoacetamide Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on 2-2-(6-imino-6,9-dihydro-3H-purin-9-yl)-N-methylacetamidoacetamide
Comprehensive Overview of 2-2-(6-imino-6,9-dihydro-3H-purin-9-yl)-N-methylacetamidoacetamide (CAS No. 2094418-17-2)
The compound 2-2-(6-imino-6,9-dihydro-3H-purin-9-yl)-N-methylacetamidoacetamide, identified by CAS No. 2094418-17-2, is a purine derivative with significant potential in biochemical and pharmaceutical research. Its unique structure, featuring a 6-imino-6,9-dihydro-3H-purin-9-yl moiety linked to a N-methylacetamidoacetamide group, makes it a subject of interest for scientists exploring novel therapeutic agents. This compound is often discussed in the context of nucleotide analogs, enzyme inhibitors, and small molecule drug discovery, aligning with current trends in precision medicine and targeted therapies.
Recent advancements in cancer research and immunotherapy have heightened interest in purine-based compounds like 2-2-(6-imino-6,9-dihydro-3H-purin-9-yl)-N-methylacetamidoacetamide. Researchers are investigating its potential role in modulating adenosine receptors or kinase pathways, which are critical in diseases such as autoimmune disorders and metabolic syndromes. The compound's molecular weight and solubility properties also make it a candidate for drug formulation optimization, a topic frequently searched in pharmacokinetics and drug delivery systems.
From a synthetic chemistry perspective, CAS No. 2094418-17-2 exemplifies the growing demand for highly functionalized purines. Its synthesis often involves multistep organic reactions, including amide coupling and protecting group strategies, which are widely discussed in peer-reviewed journals and patent literature. The compound's stability under physiological conditions and bioavailability are key parameters for researchers, reflecting the broader industry focus on ADME (Absorption, Distribution, Metabolism, Excretion) profiling.
In the realm of computational chemistry, 2-2-(6-imino-6,9-dihydro-3H-purin-9-yl)-N-methylacetamidoacetamide is studied for its molecular docking potential with proteins like CD73 or P2X receptors. These studies are part of the larger trend toward in silico drug design, a hot topic in AI-driven drug discovery. Users frequently search for terms like "purine-based inhibitors" or "small molecule modulators," underscoring the relevance of this compound in modern biotechnology applications.
The analytical characterization of 2094418-17-2 typically involves techniques such as HPLC, NMR spectroscopy, and mass spectrometry, which are essential for verifying its chemical purity and structural integrity. These methods align with the increasing emphasis on quality control in pharmaceutical manufacturing, a concern for both researchers and regulatory bodies. Discussions around GMP compliance and scale-up synthesis further highlight the compound's industrial significance.
Environmental and green chemistry considerations are also pertinent to 2-2-(6-imino-6,9-dihydro-3H-purin-9-yl)-N-methylacetamidoacetamide. Researchers are exploring catalytic methods and solvent-free reactions to synthesize such compounds sustainably, addressing the global push for eco-friendly chemical processes. This aligns with frequent searches for "sustainable drug synthesis" and "green pharmaceuticals," reflecting societal shifts toward environmental responsibility.
In summary, CAS No. 2094418-17-2 represents a versatile scaffold in medicinal chemistry, bridging gaps between basic research and applied science. Its applications span drug development, molecular biology, and material science, making it a recurring subject in scientific databases and industry reports. As the demand for personalized medicine grows, compounds like this will continue to attract attention from both academia and the biopharmaceutical sector.
2094418-17-2 (2-2-(6-imino-6,9-dihydro-3H-purin-9-yl)-N-methylacetamidoacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)